![molecular formula C14H20O5 B5117111 methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate CAS No. 66421-41-8](/img/structure/B5117111.png)
methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate
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Overview
Description
Methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate, also known as Methyl Meldrum's acid, is an important organic compound in the field of chemistry. It is a cyclic diketone that is commonly used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate Meldrum's acid is not yet fully understood. However, it is believed to act as a nucleophile in organic reactions, forming a cyclic intermediate that can undergo further reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound Meldrum's acid. However, it has been reported to have low toxicity and is not considered to be harmful to humans or the environment.
Advantages and Limitations for Lab Experiments
Methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate Meldrum's acid is a useful building block in organic synthesis due to its stability and ease of handling. It is also relatively inexpensive and readily available. However, it has limited solubility in water and may require the use of organic solvents in some reactions.
Future Directions
There are several future directions for the research and application of methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate Meldrum's acid. One potential area of research is the development of new synthetic methods that utilize this compound Meldrum's acid as a building block. Another area of research is the exploration of its potential as a chiral ligand for asymmetric catalysis. Additionally, there is potential for the development of new materials and pharmaceuticals based on this compound Meldrum's acid.
Conclusion:
In conclusion, this compound Meldrum's acid is an important organic compound that has a wide range of applications in scientific research. Its stability, ease of handling, and low toxicity make it a useful building block in organic synthesis. While there is limited research on its biochemical and physiological effects, it is not considered to be harmful to humans or the environment. There are several future directions for the research and application of this compound Meldrum's acid, including the development of new synthetic methods, exploration of its potential as a chiral ligand, and the development of new materials and pharmaceuticals.
Synthesis Methods
Methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate Meldrum's acid can be synthesized through a variety of methods. One common method involves the reaction of ethyl acetoacetate with dimethyl carbonate in the presence of a base catalyst to yield this compound Meldrum's acid. Another method involves the reaction of ethyl acetoacetate with formaldehyde and a base catalyst to produce this compound Meldrum's acid.
Scientific Research Applications
Methyl 5-butyryl-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate Meldrum's acid has been widely used in scientific research, particularly in the field of organic chemistry. It is commonly used as a building block in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials. This compound Meldrum's acid has also been used in the synthesis of chiral ligands for asymmetric catalysis.
Properties
IUPAC Name |
methyl 5-butanoyl-2,2-dimethyl-4,6-dioxocyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O5/c1-5-6-8(15)10-9(16)7-14(2,3)11(12(10)17)13(18)19-4/h10-11H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIYBRKZTWIDBPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1C(=O)CC(C(C1=O)C(=O)OC)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90385414 |
Source
|
Record name | methyl 5-butanoyl-2,2-dimethyl-4,6-dioxocyclohexane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66421-41-8 |
Source
|
Record name | methyl 5-butanoyl-2,2-dimethyl-4,6-dioxocyclohexane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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